Cas no 40644-59-5 (2-chloroprop-2-ene-1-sulfonyl chloride)

• Product Name: 2-chloroprop-2-ene-1-sulfonyl chloride
• CAS No: 40644-59-5
• MF: C₃H₄Cl₂O₂S
• MW: 175.033658027649
• CID: 3270147
• PubChem ID: 13971496
• Update Time: 2025-09-28

2-chloroprop-2-ene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-PROPENE-1-SULFONYL CHLORIDE, 2-CHLORO-
• AKOS006337128
• 40644-59-5
• QBA64459
• SCHEMBL19300208
• EN300-126553
• 872-143-4
• G40399
• 2-chloroprop-2-ene-1-sulfonylchloride
• 2-chloroprop-2-ene-1-sulfonyl chloride

• Inchi： 1S/C3H4Cl2O2S/c1-3(4)2-8(5,6)7/h1-2H2
• InChI Key： QRMCMHTWSHURKV-UHFFFAOYSA-N
• SMILES： ClS(CC(=C)Cl)(=O)=O

Computed Properties

• Exact Mass: 173.9309059Da
• Monoisotopic Mass: 173.9309059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides